Cdk4-IN-3

• Molecular Formula: C26H32FN5O3
• Molecular Weight: 481.6 g/mol
• InChI: InChI=1S/C26H32FN5O3/c1-14(2)32-21-11-16(6-7-17(21)25(34)15(3)24(32)20-5-4-9-28-20)23-18(27)12-29-26(31-23)30-19-8-10-35-13-22(19)33/h6-7,11-12,14,19-20,22,28,33H,4-5,8-10,13H2,1-3H3,(H,29,30,31)/t19-,20?,22-/m1/s1
• InChIKey: TVXXLAJWEQEGRC-ZAWSQKNBSA-N

Cdk4-IN-3 Procurement Baseline

Cdk4-IN-3 (also reported as Compound 389; CAS 3002399-75-6) is a potent, irreversible inhibitor of cyclin-dependent kinase 4 (CDK4) with a reported IC50 of 25 nM . Unlike the clinically approved, ATP-competitive reversible CDK4/6 inhibitors palbociclib, ribociclib, and abemaciclib, Cdk4-IN-3 is characterized by its covalent, irreversible binding mode and its >10-fold selectivity for CDK4 over the closely related CDK6 kinase [1]. This compound arrests the cell cycle at the G1 phase and induces apoptosis in tumor cells, and is being investigated primarily in the context of solid tumors such as breast and lung cancers .

1

Irreversible covalent CDK4 tool compound for pathway engagement studies

2

>10-fold selectivity window for CDK4 over CDK6 kinase inhibition assays

3

Supports cell-cycle (G1 arrest) and apoptosis endpoint analysis in tumor models

• [1] MedChemExpress. (n.d.). CDK4-IN-3 (Compound 389) Product Datasheet. Retrieved from medchemexpress.eu View Source

Why Pan-CDK4/6 Inhibitors Cannot Substitute Cdk4-IN-3

Generic substitution with the FDA-approved reversible CDK4/6 inhibitors (palbociclib, ribociclib, abemaciclib) is scientifically inappropriate for protocols requiring selective CDK4 ablation. These agents are dual CDK4/CDK6 inhibitors with reversible binding kinetics, whereas Cdk4-IN-3 is an irreversible inhibitor with >10-fold selectivity for CDK4 over CDK6 [1]. The irreversible covalent engagement leads to sustained target suppression beyond drug washout, a pharmacodynamic property not achievable with reversible inhibitors . Furthermore, co-inhibition of CDK6 by dual inhibitors causes hematopoietic toxicity (e.g., neutropenia) linked to CDK6's role in hematopoiesis, a liability that a CDK4-sparing approach aims to mitigate, although this advantage for Cdk4-IN-3 currently rests on class-level inference pending direct comparative toxicity data [2].

Cdk4-IN-3 (Research Tool)

Binding Mode

Irreversible covalent CDK4 engagement enables washout-resistant target suppression studies.

Kinase Profile

>10-fold selectivity for CDK4 over CDK6 limits CDK6-mediated pathway confounding.

Palbociclib / Ribociclib / Abemaciclib

Binding Mode

Reversible ATP-competitive inhibition; pharmacodynamic effects may not persist after washout.

Kinase Profile

Dual CDK4/6 or nearly equipotent profile (1–5x) may shift hematopoietic endpoint interpretation.

• [1] MedChemExpress. (n.d.). CDK4-IN-3 (Compound 389) Product Datasheet. Retrieved from medchemexpress.eu View Source
• [2] Braal, C. L., Jongbloed, E. M., Wilting, S. M., Mathijssen, R. H. J., Koolen, S. L. W., & Jager, A. (2021). Inhibiting CDK4/6 in Breast Cancer with Palbociclib, Ribociclib, and Abemaciclib: Similarities and Differences. Drugs, 81(3), 317–331. View Source

Cdk4-IN-3 Differentiation Evidence

Irreversible CDK4 Target Engagement

Cdk4-IN-3 is an irreversible inhibitor of CDK4, forming a covalent bond with the kinase, in contrast to palbociclib, ribociclib, and abemaciclib, which are ATP-competitive reversible inhibitors [1]. While quantitative washout recovery data are not publicly available for Cdk4-IN-3, irreversible binding generally confers prolonged pharmacodynamic effects that are independent of sustained systemic drug exposure, a mechanistic advantage over reversible agents [2]. For procurement, this distinction is critical: experiments requiring durable CDK4 inhibition after compound removal cannot be executed with reversible inhibitors.

Irreversible Target Engagement

Class-level inference

Covalent bond; IC50 25 nM

Supports washout-resistant CDK4 inhibition studies

Quantitative target residence time data not publicly available

Evidence Dimension	Binding mode and target residence time
Target Compound Data	Irreversible (covalent) CDK4 inhibitor, IC50 25 nM [1]
Comparator Or Baseline	Palbociclib (reversible, CDK4 IC50 11 nM); Ribociclib (reversible, CDK4 IC50 10 nM); Abemaciclib (reversible, CDK4 IC50 2 nM) [2]
Quantified Difference	Cdk4-IN-3: irreversible; Comparators: reversible. No quantitative target residence time data available for direct comparison.
Conditions	In vitro kinase inhibition assays; washout conditions not specified for Cdk4-IN-3.

Why This Matters

Irreversible inhibition offers a distinct pharmacological profile for protocols requiring washout-resistant target suppression, a feature not achievable with any clinically approved CDK4/6 inhibitor.

• [1] MedChemExpress. (n.d.). CDK4-IN-3 (Compound 389) Product Datasheet. Retrieved from medchemexpress.eu View Source
• [2] Chen, P., Lee, N. V., Hu, W., Xu, M., Ferre, R. A., Lam, H., ... & Huber, J. D. (2016). Spectrum and Degree of CDK Drug Interactions Predicts Clinical Performance. Molecular Cancer Therapeutics, 15(10), 2273–2281. View Source

CDK4 Selectivity Over CDK6

Cdk4-IN-3 exhibits >10-fold selectivity for CDK4 over CDK6 . In contrast, palbociclib, ribociclib, and abemaciclib are dual CDK4/6 inhibitors with nearly equipotent activity against both kinases. For example, abemaciclib shows only ~5-fold selectivity (CDK4 IC50 2 nM vs. CDK6 IC50 10 nM), while palbociclib and ribociclib are essentially equipotent [1]. Co-inhibition of CDK6 is directly linked to the dose-limiting neutropenia observed in clinical use of dual CDK4/6 inhibitors, as CDK6 is essential for hematopoietic stem cell proliferation [2]. The >10-fold CDK4 selectivity of Cdk4-IN-3 is therefore a pharmacologically meaningful differentiation that may translate to a reduced myelosuppression liability, although formal hematopoietic toxicity data for Cdk4-IN-3 are not yet available.

CDK4 Selectivity Over CDK6

Cross-study comparable

>10-fold (CDK4 over CDK6)

Supports CDK4-specific pathway dissection without CDK6 confound

Clinical dual inhibitors are nearly equipotent (1–5x selectivity)

Evidence Dimension	CDK4 vs. CDK6 selectivity ratio
Target Compound Data	Cdk4-IN-3: >10-fold selective for CDK4 over CDK6
Comparator Or Baseline	Palbociclib: ~1.4-fold (CDK4 IC50 11 nM, CDK6 IC50 15 nM); Ribociclib: ~3.9-fold (CDK4 IC50 10 nM, CDK6 IC50 39 nM); Abemaciclib: ~5-fold (CDK4 IC50 2 nM, CDK6 IC50 10 nM) [1]
Quantified Difference	Cdk4-IN-3 shows at least 2-fold greater CDK4 selectivity than the most selective clinical comparator (abemaciclib).
Conditions	In vitro kinase inhibition assays using recombinant CDK4/cyclin D1 and CDK6/cyclin D1 complexes [1].

Why This Matters

CDK4 selectivity is a key procurement criterion for researchers studying CDK4-specific biology or seeking to avoid CDK6-mediated hematopoietic toxicity in preclinical models.

• [1] Gelbert, L. M., Cai, S., Lin, X., Sanchez-Martinez, C., Del Prado, M., Lallena, M. J., ... & de Dios, A. (2014). Preclinical characterization of the CDK4/6 inhibitor LY2835219: in-vivo cell cycle-dependent/independent anti-tumor activities alone/in combination with gemcitabine. Investigational New Drugs, 32(5), 825–837. View Source
• [2] Malumbres, M., Sotillo, R., Santamaría, D., Galán, J., Cerezo, A., Ortega, S., ... & Barbacid, M. (2004). Mammalian cells cycle without the D-type cyclin-dependent kinases Cdk4 and Cdk6. Cell, 118(4), 493–504. View Source

Cellular Anti-Proliferative Activity vs. Palbociclib

Cdk4-IN-3 arrests the cell cycle at the G1 phase and induces apoptosis in tumor cells, consistent with its CDK4 inhibitory activity [1]. In the absence of a direct head-to-head study, cross-study comparison is possible: palbociclib inhibits the proliferation of the ER-positive MCF7 breast cancer cell line with an IC50 of approximately 40–60 nM [2], while Cdk4-IN-3's reported biochemical IC50 of 25 nM suggests comparable or potentially superior cellular potency, though definitive cellular IC50 values for Cdk4-IN-3 in MCF7 cells have not been published. Importantly, the irreversible nature of Cdk4-IN-3 may yield more sustained anti-proliferative effects upon washout compared to reversible inhibitors, a hypothesis that requires experimental confirmation.

Cellular Activity Context

Cross-study comparable

Biochemical IC50 25 nM (Cdk4-IN-3) vs. ~40–60 nM (Palbociclib, MCF7)

Direct cellular IC50 data required to validate potency context

Comparison across different assay formats and cell lines

Evidence Dimension	Cellular anti-proliferative activity in breast cancer models
Target Compound Data	Cdk4-IN-3: Biochemical CDK4 IC50 25 nM; cellular anti-proliferative IC50 data not publicly available [1]
Comparator Or Baseline	Palbociclib: Biochemical CDK4 IC50 11 nM; MCF7 proliferation IC50 ~40–60 nM (72 h treatment) [2]
Quantified Difference	Direct cellular comparison not possible due to missing data for Cdk4-IN-3. Biochemical potency is within 2-fold of palbociclib.
Conditions	Cdk4-IN-3: G1 arrest and apoptosis induction confirmed in tumor cells (specific cell lines not disclosed) [1]. Palbociclib: MCF7 cell proliferation assay, 72 h [2].

Why This Matters

The absence of cellular IC50 data for Cdk4-IN-3 represents a significant evidence gap; procurement decisions must weigh the mechanistic differentiation (irreversibility, selectivity) against the lack of published cellular potency benchmarks.

• [1] MedChemExpress. (n.d.). CDK4-IN-3 (Compound 389) Product Datasheet. Retrieved from medchemexpress.eu View Source
• [2] Finn, R. S., Dering, J., Conklin, D., Kalous, O., Cohen, D. J., Desai, A. J., ... & Slamon, D. J. (2009). PD 0332991, a selective cyclin D kinase 4/6 inhibitor, preferentially inhibits proliferation of luminal estrogen receptor-positive human breast cancer cell lines in vitro. Breast Cancer Research, 11(5), R77. View Source

Chemical Scaffold Differentiation

The molecular formula of Cdk4-IN-3 is C26H32FN5O3 (MW 481.56) [1]. The chemical name is N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide, representing a tetrahydroquinazoline-based scaffold with a fluorophenyl piperazine moiety [2]. This scaffold is structurally distinct from the pyrido[2,3-d]pyrimidine core of palbociclib, the pyrrolo[2,3-d]pyrimidine core of ribociclib, and the benzimidazole core of abemaciclib [3]. The tetrahydroquinazoline scaffold may offer different physicochemical properties (e.g., solubility, permeability) and patent space, which is relevant for organizations pursuing proprietary chemical matter. However, no head-to-head physicochemical comparison data are available.

Chemical Scaffold

Supporting evidence

Tetrahydroquinazoline (MW 481.56)

Supports exploration of novel chemical space vs. pyrido-pyrimidine cores

No direct physicochemical comparison data available

Evidence Dimension	Chemical scaffold comparison
Target Compound Data	Tetrahydroquinazoline scaffold; MW 481.56; C26H32FN5O3 [1]
Comparator Or Baseline	Palbociclib: pyrido[2,3-d]pyrimidine; Ribociclib: pyrrolo[2,3-d]pyrimidine; Abemaciclib: benzimidazole [3]
Quantified Difference	Structurally distinct core scaffolds. No quantitative physicochemical comparison available.
Conditions	Not applicable.

Why This Matters

Structural novelty may be important for organizations seeking to avoid existing IP constraints or explore structure-activity relationships beyond the clinical CDK4/6 inhibitor chemical space.

• [1] InsightBio. (n.d.). CDK4-IN-3 (CAS 3002399-75-6) Product Datasheet. Retrieved from insightbio.com View Source
• [2] BindingDB. (2022). BDBM112464 US8623885, 5. Retrieved from bindingdb.org View Source
• [3] Asghar, U., Witkiewicz, A. K., Turner, N. C., & Knudsen, E. S. (2015). The history and future of targeting cyclin-dependent kinases in cancer therapy. Nature Reviews Drug Discovery, 14(2), 130–146. View Source

Cdk4-IN-3 Application Scenarios

CDK4-Specific Biology Without CDK6 Confounding

Cdk4-IN-3 is best deployed in experiments that require selective pharmacological dissection of CDK4-dependent signaling pathways, where dual CDK4/6 inhibition would confound results due to concurrent CDK6 blockade [1]. The >10-fold selectivity window over CDK6 makes this compound particularly suitable for studying CDK4-specific substrates, gene expression programs, and cell cycle regulatory circuits in Rb-proficient tumor models.

Washout-Resistant Pharmacodynamic Studies

Unlike reversible clinical inhibitors, Cdk4-IN-3 covalently modifies CDK4, enabling experimental protocols that require sustained kinase inhibition after compound removal (e.g., pulse-chase experiments, in vivo pharmacokinetic/pharmacodynamic disconnect studies) [1]. This application scenario leverages the irreversible mechanism to dissect the temporal requirements of CDK4 activity in cell cycle progression.

CDK4-Sparing Therapeutic Development

For organizations developing next-generation CDK4 inhibitors that aim to reduce CDK6-mediated myelosuppression, Cdk4-IN-3 serves as a tool compound to benchmark CDK4 selectivity [1]. Its >10-fold selectivity over CDK6 sets a threshold for defining CDK4-sparing candidates and enables comparative studies against equipotent dual CDK4/6 inhibitors to quantify the contribution of CDK6 inhibition to hematopoietic toxicity in vitro and in vivo.

Application

Selection Property

Validation Focus

CDK4-Specific Signaling Studies

>10-fold CDK4 selectivity over CDK6

CDK6-independent G1 arrest in Rb-proficient models

Washout-Resistant PD Studies

Irreversible covalent binding mechanism

Sustained target suppression post-compound removal

Next-Gen CDK4 Inhibitor Benchmarking

Selectivity threshold for CDK4-sparing candidates

Quantified off-target hematopoietic endpoint context

• [1] MedChemExpress. (n.d.). CDK4-IN-3 (Compound 389) Product Datasheet. Retrieved from medchemexpress.eu View Source